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Introduction to Provenance in Scientific Workflows

In modern scientific research, and particularly in drug development, the ability to trace the
origin and history of data—its provenance—is critical for reproducibility, validation, and
regulatory compliance. The Provenance Ontology (PROV-0), a W3C recommendation,
provides a standard, machine-readable framework for representing and exchanging
provenance information.[1][2][3] This document provides detailed application notes and
protocols for implementing a "Provenance Context Entity" in RDF, using the PROV-O
vocabulary. A Provenance Context Entity is a digital record that immutably captures the
essential details of an experimental process, including the materials, methods, and parameters,
thereby ensuring a complete and transparent audit trail.

At its core, PROV-O defines three main classes for modeling provenance[1][2]:

o prov:Entity: A physical, digital, conceptual, or other kind of thing with some fixed aspects.[1]
In a scientific context, this can be a dataset, a biological sample, a chemical compound, or a
report.

e prov:Activity: Something that occurs over a period of time and acts upon or with entities. This
represents a step in a process, such as an experiment, a data analysis step, or a
measurement.
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e prov:Agent: Something that bears some form of responsibility for an activity taking place, for
the existence of an entity, or for another agent's activity. This can be a person, a software
program, or an organization.

By linking these core classes, we can create a detailed and queryable record of any scientific
workflow.

Core Concept: The Provenance Context Entity

A "Provenance Context Entity" is not a formal PROV-O class, but rather a conceptualization of
a prov:Entity that is specifically designed to encapsulate the contextual details of an experiment
or process. This entity acts as a central hub of information, linking to all the relevant
parameters, settings, and materials that define the conditions under which a particular output
was generated.

This approach is particularly valuable in drug discovery and development for:

o Ensuring Reproducibility: By capturing all relevant experimental parameters, other
researchers can accurately replicate the study.

» Facilitating Audits: A complete provenance record simplifies the process of tracing data back
to its origins for regulatory submissions.

o Enabling Meta-analysis: Structured provenance information allows for the aggregation and
comparison of data from multiple experiments.

Experimental Protocol: Creating a Provenance
Context Entity for a Kinase Assay

This protocol outlines the steps to create a detailed Provenance Context Entity in RDF for a
hypothetical in-vitro kinase assay experiment designed to test the efficacy of a small molecule
inhibitor.

Define the Experimental Entities and Activities

First, we identify the key entities and the central activity of our experiment.
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Example Instance

Component PROV-O Class Description
(URI)
) ) The target protein in ) )
Kinase Enzyme prov:Entity ex:kinase-jak2
the assay.
The molecule that is
Substrate prov:Entity phosphorylated by the  ex:peptide-stat3
kinase.
ATP prov:Entity The phosphate donor.  ex:atp-stock
) The small molecule
Test Compound prov:Entity o i ex:compound-xyz
inhibitor being tested.
The process of ]
) o ) ) ex:kinase-assay-run-
Kinase Assay prov:Activity running the kinase 001
inhibition assay.
The dataset
Assay Results prov:Entity generated by the ex:assay-results-001
assay.
The person who o
o ex:technician-jane-
Lab Technician prov:Agent performed the q
oe
experiment.
The instrument used
ex:plate-reader-
Plate Reader prov:Agent to measure the assay

results.

model-abc

Model the Provenance Context Entity

We will create a specific prov:Entity to represent the context of this particular kinase assay run.

This entity will hold all the parameters of the experiment.

Provenance Context Entity:
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Example Instance

Component PROV-O Class Description
(URI)
An entity representing
) the specific
Assay Context prov:Entity ex:assay-context-001

parameters of the

assay run.

Representing the Provenance in RDF (Turtle
Serialization)

The following RDF, written in the Turtle serialization format, demonstrates how to link these
components together using PROV-0.[4][5][6][7]

Using Qualified Relationships for More Detail

For more granular provenance, PROV-O provides qualified relationships.[8][9][10] For
example, we can specify the role each entity played in the activity.

Data Presentation: Summarizing Provenance Data

The structured nature of RDF allows for easy querying and summarization of provenance
information. The following table illustrates how quantitative data from multiple assay contexts
can be presented for comparison.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://stackoverflow.com/questions/61041900/is-there-a-way-to-add-additional-information-to-a-rdf-triple
https://www.researchgate.net/publication/221648788_Semantic_Annotation_of_Texts_with_RDF_Graph_Contexts
https://de.wikipedia.org/wiki/Wikipedia:Wikidata/Newsletter
https://docs.oracle.com/en/database/oracle/oracle-database/26/rdfrm/rdf-data-database.html
https://www.w3.org/TR/prov-o/
https://ontserve.ontorealm.net/ontology/w3c-prov-o
https://www.w3.org/ns/prov-o.owl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

] Substrat Compou
Kinase ATP )
e nd Incubati
Assay Context Concent Concent i Tempera
. Concent ) Concent  on Time
Run URI ration ] ration ] ) ture (°C)
ration ration (min)
(nM) (LM)
(UM) (UM)
ex:assay-
001 context- 10 100 50 1 60 25
001
ex:assay-
002 context- 10 100 50 5 60 25
002
ex:assay-
003 context- 10 100 50 10 60 25
003

Mandatory Visualizations

Visualizing provenance and related biological pathways is crucial for understanding complex
relationships. The following diagrams are generated using the Graphviz DOT language.

Experimental Workflow

This diagram illustrates the workflow of the kinase assay, showing the relationships between
the entities, the activity, and the agents.

Caption: Experimental workflow for the in-vitro kinase assay.

Signaling Pathway Example: MAPK Signaling

This diagram shows a simplified representation of the MAPK signaling pathway, a common
target in drug discovery.

Caption: A simplified diagram of the MAPK signaling pathway.

Conclusion

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The implementation of a Provenance Context Entity using PROV-O and RDF provides a
powerful mechanism for capturing and managing experimental data in a structured,
transparent, and reproducible manner. By following the protocols outlined in these application
notes, researchers, scientists, and drug development professionals can significantly enhance
the integrity and value of their scientific data. The ability to query and visualize this provenance
information facilitates deeper insights, streamlines collaboration, and strengthens the
foundation for data-driven discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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